Benzyl carbamimidothioate;3-nitrobenzenesulfonic acid

• CAS No.: 29391-14-8
• Molecular Formula: C14H15N3O5S2
• Molecular Weight: 369.4 g/mol
• IUPAC Name: benzyl carbamimidothioate;3-nitrobenzenesulfonic acid
• InChI: InChI=1S/C8H10N2S.C6H5NO5S/c9-8(10)11-6-7-4-2-1-3-5-7;8-7(9)5-2-1-3-6(4-5)13(10,11)12/h1-5H,6H2,(H3,9,10);1-4H,(H,10,11,12)
• InChI Key: OSUCRCFVQWJBNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC(=N)N.C1=CC(=CC(=C1)S(=O)(=O)O)[N+](=O)[O-]

Description

Benzyl carbamimidothioate;3-nitrobenzenesulfonic acid is a compound formed by the combination of benzyl carbamimidothioate and 3-nitrobenzenesulfonic acid

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzyl carbamimidothioate;3-nitrobenzenesulfonic acid involves the reaction between benzyl carbamimidothioate and 3-nitrobenzenesulfonic acid. The reaction typically occurs under controlled conditions to ensure the proper formation of the compound. Specific details on the reaction conditions and catalysts used are crucial for optimizing the yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques, including the use of continuous flow reactors and advanced purification methods to ensure high-quality output. The scalability of the synthesis process is essential for commercial applications .

Chemical Reactions Analysis

Types of Reactions

Benzyl carbamimidothioate;3-nitrobenzenesulfonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction can be achieved using catalytic hydrogenation or reducing metals in acidic conditions.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzylic position.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, and other strong oxidizing agents.

Reduction: Hydrogen gas (H2) with a catalyst, or reducing metals like zinc in acidic conditions.

Substitution: Nucleophiles such as halides or amines under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce corresponding amines or alcohols .

Scientific Research Applications

Benzyl carbamimidothioate;3-nitrobenzenesulfonic acid has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of benzyl carbamimidothioate;3-nitrobenzenesulfonic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by modulating enzyme activity, binding to receptors, or altering cellular signaling pathways. Detailed studies are required to elucidate the exact molecular mechanisms and targets involved .

Comparison with Similar Compounds

Similar Compounds

• Benzyl carbamimidothioate
• 3-Nitrobenzenesulfonic acid
• Benzylpenicillin

Uniqueness

Its dual functional groups allow for diverse chemical transformations and interactions, making it a valuable compound for various research and industrial purposes .